1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea

• CAS No.: 581810-07-3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 1-isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C18H17N3O2/c1-23-15-7-5-13(6-8-15)11-20-18(22)21-17-4-2-3-14-12-19-10-9-16(14)17/h2-10,12H,11H2,1H3,(H2,20,21,22)
• InChI Key: CKGCGYOETJILON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=CC=CC3=C2C=CN=C3

Description

1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea is a compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of an isoquinoline ring and a methoxyphenyl group, which contribute to its distinct chemical properties.

Preparation Methods

The synthesis of 1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea typically involves several steps, including the formation of the isoquinoline ring and the subsequent attachment of the methoxyphenyl group. Common synthetic routes include:

Pomeranz-Fritsch Reaction: This method involves the cyclization of aromatic aldehydes and aminoacetals under acidic conditions to form the isoquinoline ring.

Pictet-Spengler Reaction: This approach uses beta-arylethylamine and carbonyl compounds in the presence of hydrogen chloride to cyclize and condense into tetrahydroisoquinoline.

Gabriel-Colman Rearrangement: This method involves the rearrangement of phthalimide under strong alkaline conditions, followed by decarboxylation to form isoquinoline derivatives.

Industrial production methods often involve optimizing these reactions to achieve higher yields and purity while minimizing environmental impact.

Chemical Reactions Analysis

1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding amine derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: This compound has been studied for its potential as an enzyme inhibitor and its interactions with various biological targets.

Medicine: Research has explored its potential as a therapeutic agent for treating conditions such as inflammation and pain.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea involves its interaction with specific molecular targets and pathways. For example, it has been shown to act as an antagonist of the transient receptor potential type V1 (TRPV1) receptor, which plays a role in the transmission of inflammatory pain . By blocking the activation of TRPV1 receptors, this compound can effectively reduce pain and inflammation .

Comparison with Similar Compounds

1-Isoquinolin-5-yl-3-[(4-methoxyphenyl)methyl]urea can be compared with other similar compounds, such as:

A-425619: This compound is a potent and selective antagonist of TRPV1 receptors, similar to this compound.

Capsazepine: Another TRPV1 antagonist, but with lower potency compared to A-425619.

AMG9810: A structurally different TRPV1 antagonist with similar biological activity.